Cas no 18699-48-4 (Diisobutyl terephthalate)

• Product Name: Diisobutyl terephthalate
• CAS No: 18699-48-4
• MF: C₁₆H₂₂O₄
• MW: 278.343485355377
• MDL: MFCD01682719
• CID: 213972
• PubChem ID: 29218
• Update Time: 2025-04-19

Diisobutyl terephthalate Chemical and Physical Properties

Names and Identifiers

• 1,4-Benzenedicarboxylicacid, 1,4-bis(2-methylpropyl) ester
• bis(2-methylpropyl) benzene-1,4-dicarboxylate
• 1,4-Benzenedicarboxylic acid bis(2-methylpropyl) ester
• Diisobutyl p-phthalate
• diisobutyl terephthalate
• Terephthalic acid diisobutyl ester
• TEREPHTHALIC ACID, DIISOBUTYL ESTER
• 1,4-Benzenedicarboxylic acid, bis(2-methylpropyl) ester
• LQKWPGAPADIOSS-UHFFFAOYSA-N
• diisobutyl benzene-1,4-dicarboxylate
• AK544938
• 1,4-Benzene
• AMY28244
• CS-0160333
• NS00026114
• DTXSID60171962
• A907634
• di-(2-Methylpropyl) terephthalate
• MFCD01682719
• BRN 2467978
• EINECS 242-512-9
• SCHEMBL110051
• diisobutylterephthalate
• 1,4-Benzenedicarboxylic acid 1,4-bis(2-methylpropyl) ester
• di(2-methylpropyl) terephthalate
• 18699-48-4
• DS-19354
• AKOS028108411
• 1,4-BIS(2-METHYLPROPYL) BENZENE-1,4-DICARBOXYLATE
• DB-170802
• DTXCID4094453
• 4-09-00-03305 (Beilstein Handbook Reference)
• A10888
• Diisobutyl terephthalate

• MDL： MFCD01682719
• Inchi： 1S/C16H22O4/c1-11(2)9-19-15(17)13-5-7-14(8-6-13)16(18)20-10-12(3)4/h5-8,11-12H,9-10H2,1-4H3
• InChI Key： LQKWPGAPADIOSS-UHFFFAOYSA-N
• SMILES： O(C(C1C=CC(=CC=1)C(=O)OCC(C)C)=O)CC(C)C
• BRN： 2467978

Computed Properties

• Exact Mass: 278.151809
• Monoisotopic Mass: 278.151809
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 8
• Complexity: 282
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.7
• Topological Polar Surface Area: 52.6

Experimental Properties

• Density: 1.050±0.06 g/cm3 (20 ºC 760 Torr),
• Melting Point: 55 ºC
• Boiling Point: 300.1°C at 760 mmHg
• Flash Point: 156.6°C
• Refractive Index: 1.4350 (estimate)
• Solubility: Almost insoluble (0.018 g/l) (25 º C),

Diisobutyl terephthalate Security Information

• Signal Word：Warning
• Hazard Statement： H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Storage Condition：Sealed in dry,Room Temperature

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Phthalic acid and derivatives